1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid

• IUPAC Name: 1-(4-nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid
• InChI: InChI=1S/C11H9N3O5/c15-10-6-5-9(11(16)17)12-13(10)7-1-3-8(4-2-7)14(18)19/h1-4H,5-6H2,(H,16,17)
• InChI Key: WCKBYTXXCRNHGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(N=C1C(=O)O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H9N3O5
• Molecular Weight: 263.21 g/mol

Description

1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid, also known as NPDPC, is a chemical compound that has been widely studied for its potential therapeutic applications. NPDPC belongs to the family of pyridazine derivatives, which have been shown to exhibit a range of biological activities such as antibacterial, antifungal, and anticancer properties.

Mechanism of Action

The mechanism of action of 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell proliferation and survival. 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting topoisomerase II, 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid prevents cancer cells from dividing and proliferating, leading to their death.
Biochemical and Physiological Effects:
1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been shown to exhibit a range of biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a promising candidate for cancer therapy. However, one of the limitations of 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosage and administration route for 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid.

Future Directions

There are several future directions for research on 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid, including its potential use as a cancer therapy, its mechanism of action, and its pharmacokinetics and pharmacodynamics. Further studies are also needed to determine the optimal dosage and administration route for 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid, as well as its potential side effects and toxicity. In addition, the synthesis of 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid can be optimized to improve its purity and yield, which may make it more feasible for large-scale production.

Synthesis Methods

1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid can be synthesized using a variety of methods, including the condensation of 4-nitrobenzaldehyde with ethyl acetoacetate, followed by cyclization with hydrazine hydrate. Another method involves the reaction of 4-nitrobenzaldehyde with malononitrile, followed by cyclization with hydrazine hydrate. The purity of 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid can be improved through recrystallization using solvents such as ethanol or methanol.

Scientific Research Applications

1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid has been studied for its potential therapeutic applications, including its ability to inhibit the growth of cancer cells. In a study published in the Journal of Medicinal Chemistry, 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid was shown to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 1-(4-Nitrophenyl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid was also found to induce apoptosis, or programmed cell death, in cancer cells.